Cas no 952981-36-1 (N'-2-(morpholin-4-yl)ethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide)

• Product Name: N'-2-(morpholin-4-yl)ethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide
• CAS No: 952981-36-1
• MF: C₁₉H₃₀N₄O₃S
• MW: 394.531503200531
• CID: 5967485
• PubChem ID: 16887360
• Update Time: 2025-05-25

N'-2-(morpholin-4-yl)ethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(morpholin-4-yl)ethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide
• 952981-36-1
• F5016-0875
• N-(2-morpholin-4-ylethyl)-N'-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]oxamide
• N1-(2-morpholinoethyl)-N2-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)oxalamide
• AKOS024489628
• N'-[2-(morpholin-4-yl)ethyl]-N-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)ethanediamide
• VU0629289-1

• Inchi： 1S/C19H30N4O3S/c24-18(20-5-8-22-9-11-26-12-10-22)19(25)21-14-16-3-6-23(7-4-16)15-17-2-1-13-27-17/h1-2,13,16H,3-12,14-15H2,(H,20,24)(H,21,25)
• InChI Key： DZHOHGFZEVEXKG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN1CCC(CNC(C(NCCN2CCOCC2)=O)=O)CC1

Computed Properties

• Exact Mass: 394.20386201g/mol
• Monoisotopic Mass: 394.20386201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 102Ų

Additional information on N'-2-(morpholin-4-yl)ethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide

Comprehensive Overview of N'-2-(morpholin-4-yl)ethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide (CAS No. 952981-36-1)

N'-2-(morpholin-4-yl)ethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide (CAS No. 952981-36-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound's intricate name reflects its complex molecular architecture, incorporating a morpholine ring, a thiophene moiety, and a piperidine scaffold, which are all critical pharmacophores in drug discovery. Researchers are particularly interested in its role as a potential modulator of biological pathways, given its ability to interact with various enzymes and receptors.

In recent years, the demand for novel compounds like N'-2-(morpholin-4-yl)ethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide has surged, driven by advancements in targeted therapy and precision medicine. The compound's multi-functional groups make it a promising candidate for addressing challenges in neurodegenerative diseases, cancer research, and inflammatory disorders. Its CAS No. 952981-36-1 serves as a unique identifier in chemical databases, facilitating streamlined research and development processes.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of N'-2-(morpholin-4-yl)ethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide?" Preliminary studies suggest its efficacy in modulating G-protein-coupled receptors (GPCRs), which are pivotal in signal transduction. Additionally, its thiophene component is known for enhancing bioavailability, a critical factor in drug design. These attributes align with the growing interest in small-molecule inhibitors and allosteric modulators, which are hot topics in contemporary pharmacology.

The synthesis of CAS No. 952981-36-1 involves multi-step organic reactions, including amide coupling and reductive amination, which are well-documented in peer-reviewed journals. Researchers often explore its structure-activity relationship (SAR) to optimize its pharmacological profile. Given the rising trend in AI-driven drug discovery, computational models have been employed to predict the compound's binding affinity and metabolic stability, further accelerating its development.

Another area of interest is the compound's potential role in central nervous system (CNS) disorders. The morpholine and piperidine moieties are commonly found in CNS-active drugs, prompting investigations into its blood-brain barrier (BBB) permeability. This aligns with the increasing focus on neurotherapeutics and mental health, which are dominant themes in today's healthcare discourse.

In summary, N'-2-(morpholin-4-yl)ethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethanediamide (CAS No. 952981-36-1) represents a compelling subject of study due to its versatile chemical structure and broad therapeutic potential. Its relevance to drug discovery, molecular biology, and medicinal chemistry ensures its continued prominence in scientific literature and industry applications.